Cas no 2138089-63-9 (3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol)

3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol is a functionalized cyclohexanol derivative featuring both tertiary amine and hydroxyl groups, making it a versatile intermediate in organic synthesis. The tert-butyl(methyl)amino substituent enhances steric hindrance, potentially improving selectivity in catalytic or chiral applications. The propyl group contributes to lipophilicity, which may be advantageous in pharmaceutical or agrochemical formulations. The hydroxyl group allows for further derivatization, such as esterification or etherification. This compound’s structural features suggest utility in asymmetric synthesis, ligand design, or as a building block for bioactive molecules. Its stability under standard conditions ensures ease of handling in laboratory settings.
3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol structure
2138089-63-9 structure
Product Name:3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol
CAS No:2138089-63-9
MF:C14H29NO
MW:227.386164426804
CID:5890303
PubChem ID:165962692
Update Time:2025-05-20

3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1160535
    • 2138089-63-9
    • 3-[tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol
    • 3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol
    • Inchi: 1S/C14H29NO/c1-6-7-11-8-9-12(16)10-13(11)15(5)14(2,3)4/h11-13,16H,6-10H2,1-5H3
    • InChI Key: MBVILLAPPHXCEA-UHFFFAOYSA-N
    • SMILES: OC1CCC(CCC)C(C1)N(C)C(C)(C)C

Computed Properties

  • Exact Mass: 227.224914549g/mol
  • Monoisotopic Mass: 227.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.5Ų

3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-1160535-0.05g
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Additional information on 3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol

Comprehensive Overview of 3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138089-63-9): Properties, Applications, and Industry Insights

The compound 3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138089-63-9) is a specialized organic molecule with a unique structural framework, combining a cyclohexanol backbone with tert-butyl(methyl)amino and propyl substituents. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its tertiary amine and hydroxyl functional groups contribute to its versatility in synthetic applications, particularly in the design of bioactive molecules.

In recent years, the demand for high-purity specialty chemicals like 3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol has surged, driven by advancements in drug discovery and sustainable chemistry. Researchers frequently inquire about its synthesis pathways, solubility profiles, and stability under various conditions, reflecting its relevance in optimizing reaction yields and process scalability. The compound’s chiral centers also attract attention for enantioselective catalysis, a hot topic in green chemistry.

From an industrial perspective, CAS No. 2138089-63-9 is often explored for its potential as a building block in heterocyclic chemistry. Its structural motifs align with trends in fragment-based drug design, where modular components are assembled to target specific biological pathways. Notably, its lipophilic properties and hydrogen-bonding capacity make it a candidate for improving drug bioavailability—a key focus in modern pharmacotherapy.

Environmental and regulatory considerations further underscore the importance of 3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol. As industries prioritize eco-friendly synthesis, questions arise about its biodegradability and green solvent compatibility. Analytical techniques such as HPLC and GC-MS are commonly employed to monitor its purity, addressing quality control concerns in large-scale production.

Innovations in computational chemistry have enabled deeper insights into the compound’s molecular interactions, with studies leveraging density functional theory (DFT) to predict its reactivity. This aligns with broader industry shifts toward AI-driven molecular modeling, a trending search topic among chemists. Additionally, its potential role in smart materials—such as stimuli-responsive polymers—highlights interdisciplinary applications.

In summary, 3-[Tert-butyl(methyl)amino]-4-propylcyclohexan-1-ol exemplifies the convergence of synthetic utility and scientific innovation. Its multifaceted uses, from pharmaceutical intermediates to advanced material precursors, position it as a valuable asset in contemporary chemistry. Ongoing research continues to uncover new dimensions of its functionality, ensuring its prominence in both academic and industrial settings.

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